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Compound Name: Dihydromicromelin B

Cat. No.: B12387023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydromicromelin B is a natural product belonging to the coumarin class of compounds. It

has been isolated from plants of the Micromelum genus, notably Micromelum integerrimum and

Micromelum minutum. This technical guide provides a detailed overview of the

physicochemical characteristics of Dihydromicromelin B, based on available scientific

literature. While investigations into its biological activities have been limited, this document

summarizes the existing findings.

Physicochemical Characteristics
The structural and physical properties of Dihydromicromelin B are summarized below. These

data are crucial for its identification, characterization, and potential application in research and

development.

Table 1: General and Physical Properties of
Dihydromicromelin B
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Property Value Reference

Molecular Formula C₁₅H₁₄O₆ [1]

Molecular Weight 290.27 g/mol [1]

Melting Point
169.2-169.9 °C (for a mixture

of dihydromicromelin A and B)
[1]

Appearance

Yellowish-white needles (as a

mixture with dihydromicromelin

A)

[1]

Table 2: Spectroscopic Data for Dihydromicromelin B
Spectroscopic data are fundamental for the structural elucidation and confirmation of

Dihydromicromelin B.

Spectroscopic Technique Data Reference

UV (in MeOH)
λmax: 323, 293 (shoulder),

250 (shoulder) nm
[1]

Mass Spectrometry (ESI+) m/z: 291.34 [M+H]⁺ [1]

Infrared (FT-IR, KBr)

νmax: 3401, 3072, 2906, 2931,

1731, 1621 cm⁻¹ (for a mixture

of dihydromicromelin A and B)

[1]

Table 3: ¹H and ¹³C NMR Spectral Data for
Dihydromicromelin B (500 MHz, CDCl₃)[1]
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Position ¹³C (δc) ¹H (δH, mult., J in Hz)

2 160.7 -

3 112.9 6.25 (d, 9.5)

4 143.4 7.63 (d, 9.5)

4a 112.9 -

5 124.6 7.37 (s)

6 118.6 -

7 161.4 -

8 107.8 6.84 (s)

8a 155.8 -

1' 76.5 4.08 (d, 5.5)

2' 74.4 4.60 (d, 5.5)

3' 61.1 -

4' 18.0 1.45 (s)

5' 18.0 1.05 (s)

7-OCH₃ 56.1 3.92 (s)

Biological Activity
Current research on the biological effects of Dihydromicromelin B is limited. The available

studies have primarily focused on its cytotoxic potential against cancer cell lines.

Cytotoxicity
A mixture of dihydromicromelin A and dihydromicromelin B was evaluated for its cytotoxic

activity against MCF-7 and 4T1 breast cancer cell lines and was found to be inactive.[2][3][4]

Dihydromicromelin B was also tested against the HCT116 colon cancer cell line and

showed no activity at a concentration of 50 µM.[5]
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Due to the reported lack of significant cytotoxic activity in these assays, there are currently no

established signaling pathways or detailed experimental protocols for biological studies

specifically targeting Dihydromicromelin B.

Experimental Methodologies
The following provides a general overview of the methods used in the isolation and

characterization of Dihydromicromelin B.

Isolation and Purification
Dihydromicromelin B is typically isolated from the leaves of Micromelum minutum. The

general procedure involves:

Extraction: The dried and ground plant material is sequentially extracted with solvents of

increasing polarity, such as n-hexane, ethyl acetate, and methanol.

Chromatography: The crude extracts are subjected to various chromatographic techniques,

including vacuum liquid chromatography and column chromatography, to separate the

constituents.

Purification: Fractions containing Dihydromicromelin B are further purified, often as a

mixture with its epimer, dihydromicromelin A, to yield the final compound.[1][3][4]

Structural Elucidation
The structure of Dihydromicromelin B was determined using a combination of spectroscopic

methods:

UV-Vis Spectroscopy: To identify the chromophoric system.

Infrared Spectroscopy: To identify functional groups.

Mass Spectrometry: To determine the molecular weight and formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H NMR, ¹³C NMR, DEPT,

COSY, HSQC, and HMBC experiments to establish the connectivity and stereochemistry of

the molecule.[1][3]
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Logical Relationship of Findings
The following diagram illustrates the current state of research on Dihydromicromelin B, from

its natural source to the outcomes of biological testing.

Natural Source Isolation & Characterization Isolated Compound Biological Evaluation

Micromelum minutum
(Plant) Solvent Extraction Chromatographic

Separation
Spectroscopic Analysis

(NMR, MS, IR, UV) Dihydromicromelin B Cytotoxicity Assays
(MCF-7, 4T1, HCT116)

Tested for Result:
Inactive

Click to download full resolution via product page

Current research workflow for Dihydromicromelin B.

Conclusion
Dihydromicromelin B is a well-characterized coumarin from a physicochemical perspective.

However, the current body of scientific literature indicates a lack of significant biological activity,

specifically in the context of cytotoxicity against the tested cancer cell lines. This absence of

reported bioactivity means that, at present, there are no known signaling pathways or detailed

biological experimental protocols associated with this compound. Future research may explore

other potential biological activities of Dihydromicromelin B or its derivatives to uncover any

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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